PhenDC3

• CAS No.: 929895-45-4
• Product Name: PhenDC3
• Molecular Formula: C36H26F6N6O8S2
• Molecular Weight: 848.74
• IUPAC Name: 3,3'-((1,10-Phenanthroline-2,9-dicarbonyl)bis(azanediyl))bis(1-methylquinolin-1-ium) bis-triflate
• Standard InChI: InChI=1S/C34H24N6O2.2CHF3O3S/c1-39-19-25(17-23-7-3-5-9-29(23)39)35-33(41)27-15-13-21-11-12-22-14-16-28(38-32(22)31(21)37-27)34(42)36-26-18-24-8-4-6-10-30(24)40(2)20-26;2*2-1(3,4)8(5,6)7/h3-20H,1-2H3;2*(H,5,6,7)
• Standard InChIKey: PYJCATLYPXPYHF-UHFFFAOYSA-N
• SMILES: O=C(NC1=C[N+](C)=C2C=CC=CC2=C1)C3=NC4=C5N=C(C(NC6=C[N+](C)=C7C=CC=CC7=C6)=O)C=CC5=CC=C4C=C3.O=S([O-])(C(F)(F)F)=O.O=S([O-])(C(F)(F)F)=O
• Appearance: Solid powder
• Description: PhenDC3 is a highly selective telomeric G-quadruplex-DNA binding probe.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PhenDC3; Phen-DC3; Phen DC3
• Reference: 1: Lista MJ, Martins RP, Angrand G, Quillévéré A, Daskalogianni C, Voisset C, Teulade-Fichou MP, Fåhraeus R, Blondel M. A yeast model for the mechanism of the Epstein-Barr virus immune evasion identifies a new therapeutic target to interfere with the virus stealthiness. Microb Cell. 2017 Aug 31;4(9):305-307. doi: 10.15698/mic2017.09.590. PubMed PMID: 28913345; PubMed Central PMCID: PMC5597793.; 2: Lefebvre J, Guetta C, Poyer F, Mahuteau-Betzer F, Teulade-Fichou MP. Copper-Alkyne Complexation Responsible for the Nucleolar Localization of Quadruplex Nucleic Acid Drugs Labeled by Click Reactions. Angew Chem Int Ed Engl. 2017 Sep 11;56(38):11365-11369. doi: 10.1002/anie.201703783. Epub 2017 Aug 7. PubMed PMID: 28700110.; 3: Lista MJ, Martins RP, Billant O, Contesse MA, Findakly S, Pochard P, Daskalogianni C, Beauvineau C, Guetta C, Jamin C, Teulade-Fichou MP, Fåhraeus R, Voisset C, Blondel M. Nucleolin directly mediates Epstein-Barr virus immune evasion through binding to G-quadruplexes of EBNA1 mRNA. Nat Commun. 2017 Jul 7;8:16043. doi: 10.1038/ncomms16043. PubMed PMID: 28685753; PubMed Central PMCID: PMC5504353.; 4: Lecours MJ, Marchand A, Anwar A, Guetta C, Hopkins WS, Gabelica V. What stoichiometries determined by mass spectrometry reveal about the ligand binding mode to G-quadruplex nucleic acids. Biochim Biophys Acta. 2017 May;1861(5 Pt B):1353-1361. doi: 10.1016/j.bbagen.2017.01.010. Epub 2017 Jan 11. PubMed PMID: 28087374.; 5: Newman M, Sfaxi R, Saha A, Monchaud D, Teulade-Fichou MP, Vagner S. The G-Quadruplex-Specific RNA Helicase DHX36 Regulates p53 Pre-mRNA 3'-End Processing Following UV-Induced DNA Damage. J Mol Biol. 2017 Oct 27;429(21):3121-3131. doi: 10.1016/j.jmb.2016.11.033. Epub 2016 Dec 7. PubMed PMID: 27940037.; 6: Madireddy A, Purushothaman P, Loosbroock CP, Robertson ES, Schildkraut CL, Verma SC. G-quadruplex-interacting compounds alter latent DNA replication and episomal persistence of KSHV. Nucleic Acids Res. 2016 May 5;44(8):3675-94. doi: 10.1093/nar/gkw038. Epub 2016 Feb 2. PubMed PMID: 26837574; PubMed Central PMCID: PMC4856979.; 7: De Rache A, Mergny JL. Assessment of selectivity of G-quadruplex ligands via an optimised FRET melting assay. Biochimie. 2015 Aug;115:194-202. doi: 10.1016/j.biochi.2015.06.002. Epub 2015 Jun 14. PubMed PMID: 26079222.; 8: Le DD, Di Antonio M, Chan LK, Balasubramanian S. G-quadruplex ligands exhibit differential G-tetrad selectivity. Chem Commun (Camb). 2015 May 11;51(38):8048-50. doi: 10.1039/c5cc02252e. Epub 2015 Apr 13. PubMed PMID: 25864836.; 9: Perriaud L, Marcel V, Sagne C, Favaudon V, Guédin A, De Rache A, Guetta C, Hamon F, Teulade-Fichou MP, Hainaut P, Mergny JL, Hall J. Impact of G-quadruplex structures and intronic polymorphisms rs17878362 and rs1642785 on basal and ionizing radiation-induced expression of alternative p53 transcripts. Carcinogenesis. 2014 Dec;35(12):2706-15. doi: 10.1093/carcin/bgu206. Epub 2014 Sep 30. PubMed PMID: 25269805; PubMed Central PMCID: PMC4247521.; 10: Yu CH, Teulade-Fichou MP, Olsthoorn RC. Stimulation of ribosomal frameshifting by RNA G-quadruplex structures. Nucleic Acids Res. 2014 Feb;42(3):1887-92. doi: 10.1093/nar/gkt1022. Epub 2013 Oct 30. PubMed PMID: 24178029; PubMed Central PMCID: PMC3919603.; 11: Halder R, Riou JF, Teulade-Fichou MP, Frickey T, Hartig JS. Bisquinolinium compounds induce quadruplex-specific transcriptome changes in HeLa S3 cell lines. BMC Res Notes. 2012 Mar 13;5:138. doi: 10.1186/1756-0500-5-138. PubMed PMID: 22414013; PubMed Central PMCID: PMC3375199.
• Last Modified: Aug 20 2021